Cas no 2229216-59-3 (tert-butyl 3-5-(methoxycarbonyl)furan-2-ylpiperazine-1-carboxylate)

• Product Name: tert-butyl 3-5-(methoxycarbonyl)furan-2-ylpiperazine-1-carboxylate
• CAS No: 2229216-59-3
• MF: C₁₅H₂₂N₂O₅
• MW: 310.345584392548
• CID: 5968590
• PubChem ID: 165862129
• Update Time: 2025-06-29

tert-butyl 3-5-(methoxycarbonyl)furan-2-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-5-(methoxycarbonyl)furan-2-ylpiperazine-1-carboxylate
• 2229216-59-3
• tert-butyl 3-[5-(methoxycarbonyl)furan-2-yl]piperazine-1-carboxylate
• EN300-1901025

• Inchi： 1S/C15H22N2O5/c1-15(2,3)22-14(19)17-8-7-16-10(9-17)11-5-6-12(21-11)13(18)20-4/h5-6,10,16H,7-9H2,1-4H3
• InChI Key： KJQWOEZZXSVNEX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2=CC=C(C(=O)OC)O2)C1)=O

Computed Properties

• Exact Mass: 310.15287181g/mol
• Monoisotopic Mass: 310.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81Ų

Additional information on tert-butyl 3-5-(methoxycarbonyl)furan-2-ylpiperazine-1-carboxylate

Introduction to Tert-butyl 3-5-(methoxycarbonyl)furan-2-ylpiperazine-1-carboxylate (CAS No. 2229216-59-3)

Tert-butyl 3-5-(methoxycarbonyl)furan-2-ylpiperazine-1-carboxylate, identified by the chemical compound code CAS No. 2229216-59-3, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of derivatives characterized by its fused heterocyclic structure, combining a furan ring with a piperazine moiety, both of which are well-documented for their pharmacological potential. The presence of a tert-butyl group and ester functionalities at the 3 and 5 positions of the furan ring, along with a carboxylate group attached to the piperazine ring, contributes to its unique chemical properties and biological activity profile.

The synthesis and structural elucidation of tert-butyl 3-5-(methoxycarbonyl)furan-2-ylpiperazine-1-carboxylate represent a testament to the advancements in synthetic organic chemistry. The strategic introduction of protective groups, such as the methoxycarbonyl (MOM) esters, is crucial for facilitating selective reactions at the desired positions without compromising the integrity of other functional groups. This approach underscores the meticulous planning that underpins modern drug discovery processes, where precision and control over reaction pathways are paramount.

In recent years, there has been an increasing interest in exploring novel scaffolds that combine the advantageous properties of furan derivatives with those of piperazine-based compounds. Both furans and piperazines have demonstrated remarkable versatility in modulating biological targets, making them attractive candidates for therapeutic intervention. The furan ring, known for its ability to engage in hydrogen bonding and exhibit lipophilic characteristics, can enhance drug solubility and membrane permeability. Meanwhile, the piperazine moiety, characterized by its nitrogen-rich structure, is frequently incorporated into drugs due to its ability to interact with a wide range of biological receptors.

The specific arrangement of functional groups in tert-butyl 3-5-(methoxycarbonyl)furan-2-ylpiperazine-1-carboxylate imparts unique pharmacokinetic and pharmacodynamic properties that make it a promising candidate for further investigation. The tert-butyl group, for instance, not only serves as a steric shield but also influences the metabolic stability of the molecule. This can be particularly important in drug design, where minimizing rapid degradation can enhance bioavailability and therapeutic efficacy. Additionally, the ester functionalities at the 3 and 5 positions of the furan ring provide handles for further derivatization, allowing chemists to fine-tune the compound's properties as needed.

Recent studies have highlighted the potential of tert-butyl 3-5-(methoxycarbonyl)furan-2-ylpiperazine-1-carboxylate as a precursor in developing novel bioactive molecules. Researchers have leveraged its structural framework to explore interactions with various biological targets, including enzymes and receptors implicated in neurological disorders, inflammation, and cancer. The compound's ability to modulate these targets is attributed to its dual functionality—the ability to engage both hydrophilic and lipophilic environments—making it an intriguing candidate for drug development.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like tert-butyl 3-5-(methoxycarbonyl)furan-2-ylpiperazine-1-carboxylate. Advanced modeling techniques enable researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. This synergy between computational methods and experimental validation has been instrumental in streamlining drug discovery pipelines and identifying lead compounds with high potential for therapeutic success.

One notable application of this compound lies in its role as an intermediate in synthesizing more complex pharmacophores. By serving as a building block, it allows chemists to construct larger molecules with tailored biological activities. Such modular approaches are increasingly favored in medicinal chemistry due to their efficiency and scalability. Moreover, the structural features of tert-butyl 3-5-(methoxycarbonyl)furan-2-ylpiperazine-1-carboxylate make it amenable to modifications that can enhance its pharmacological profile, such as altering solubility or improving metabolic stability.

The future prospects for tert-butyl 3-5-(methoxycarbonyl)furan-2-ylpiperazine-1-carboxylate are promising, with ongoing research aimed at uncovering new applications and refining synthetic methodologies. As our understanding of biological systems continues to evolve, so too will our capacity to design molecules that interact selectively with disease-causing targets. This compound exemplifies how interdisciplinary collaboration—combining expertise from organic chemistry, biochemistry, pharmacology, and computational science—can drive innovation in drug discovery.

In conclusion,tert-butyl 3-5-(methoxycarbonyl)furan-2-ylpiperazine-1-carboxylate (CAS No. 2229216-59-3) stands out as a versatile and multifaceted compound with significant implications for pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutics targeting a broad spectrum of diseases. As research progresses，this molecule is poised to contribute valuable insights into medicinal chemistry，underscoring its importance in advancing healthcare solutions.